Cas no 832713-81-2 (7-Benzofuranol, 2,3-dihydro-2,2-dimethyl-6-nitro-)

• Product name: 7-Benzofuranol, 2,3-dihydro-2,2-dimethyl-6-nitro-
• CAS No: 832713-81-2
• MF: C₁₀H₁₁NO₄
• MW: 209.19864
• CID: 674790
• PubChem ID: 13420480

7-Benzofuranol, 2,3-dihydro-2,2-dimethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 7-Benzofuranol, 2,3-dihydro-2,2-dimethyl-6-nitro-
• 2,2-dimethyl-6-nitro-3H-1-benzofuran-7-ol
• 832713-81-2
• 2,2-Dimethyl-6-nitro-2,3-dihydro-1-benzofuran-7-ol
• 2,2-Dimethyl-6-nitro-2,3-dihydrobenzofuran-7-ol
• SCHEMBL10994843
• DTXSID60540270

• Inchi： InChI=1S/C10H11NO4/c1-10(2)5-6-3-4-7(11(13)14)8(12)9(6)15-10/h3-4,12H,5H2,1-2H3
• InChI Key： GZPODPMZTAPGRI-UHFFFAOYSA-N
• SMILES： CC1(CC2=C(O1)C(=C(C=C2)[N+](=O)[O-])O)C

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.3Ų